Cas no 1261986-80-4 (2-(3-Chloro-4-methylphenyl)-6-methylbenzoic acid)

• Product Name: 2-(3-Chloro-4-methylphenyl)-6-methylbenzoic acid
• CAS No: 1261986-80-4
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18320771
• CID: 2622154
• PubChem ID: 53226670
• Update Time: 2025-04-21

2-(3-Chloro-4-methylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-4-METHYLPHENYL)-6-METHYLBENZOIC ACID
• 1261986-80-4
• 3'-Chloro-3,4'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-Chloro-4-methylphenyl)-6-methylbenzoic acid, 95%
• DTXSID00690288
• MFCD18320771
• 2-(3-Chloro-4-methylphenyl)-6-methylbenzoic acid

• MDL： MFCD18320771
• Inchi： 1S/C15H13ClO2/c1-9-6-7-11(8-13(9)16)12-5-3-4-10(2)14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： BLROPKQVOVDERU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų